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Introduction
Schweizer's reagent, also known as cuprammonium hydroxide or cuoxam, is a coordination

complex with the approximate formula --INVALID-LINK--₂.[1] It is a deep-blue solution

renowned for its ability to dissolve cellulose without chemical derivatization, making it a

valuable tool in cellulose chemistry.[1][2] This property has been historically significant in the

production of regenerated cellulosic materials like cuprammonium rayon.[1][3] In contemporary

research, it is utilized for the analysis of cellulose molecular weight and in the fabrication of

specialized materials such as virus filters.[1]

This document provides a detailed protocol for the laboratory-scale preparation of Schweizer's

reagent. The standard synthesis involves the reaction of a copper(II) salt, typically copper(II)

sulfate, with a hydroxide source to precipitate copper(II) hydroxide, which is subsequently

dissolved in a concentrated ammonia solution.[1] While the target compound is

tetraamminecopper(II) hydroxide, the common and efficient starting material is copper(II)

sulfate, not tetraamminecopper(II) sulfate. The following protocol details this widely accepted

and effective method.

Principle of the Method
The preparation of Schweizer's reagent is a two-step process:
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Precipitation of Copper(II) Hydroxide: Copper(II) sulfate reacts with a strong base, such as

sodium hydroxide or potassium hydroxide, to form a light blue precipitate of copper(II)

hydroxide. The sulfate ions remain in the solution and are subsequently removed by washing

the precipitate.[4]

Reaction: CuSO₄(aq) + 2NaOH(aq) → Cu(OH)₂(s) + Na₂SO₄(aq)

Formation of the Tetraamminecopper(II) Complex: The purified copper(II) hydroxide

precipitate is dissolved in concentrated aqueous ammonia. The ammonia molecules act as

ligands, coordinating with the copper(II) ions to form the deep blue, soluble

tetraamminecopper(II) hydroxide complex.[1][4]

Reaction: Cu(OH)₂(s) + 4NH₃(aq) → --INVALID-LINK--₂(aq)

Experimental Protocols
Materials and Equipment:

Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

Sodium hydroxide (NaOH) or Potassium hydroxide (KOH)[5]

Concentrated aqueous ammonia (25-28% NH₃ by weight)[1]

Distilled or deionized water

Beakers

Graduated cylinders

Stirring rods

Filtration apparatus (e.g., Buchner funnel, filter paper, and vacuum flask)

Fume hood

Safety Precautions:
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Work in a well-ventilated fume hood, as concentrated ammonia releases toxic and irritant

fumes.[4][6]

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.

Sodium hydroxide and potassium hydroxide are corrosive and should be handled with care.

[4]

Copper compounds are toxic to aquatic life; dispose of waste in designated containers.[4]

Protocol:

Preparation of Copper(II) Hydroxide:

Dissolve a specific amount of copper(II) sulfate pentahydrate in distilled water in a beaker.

In a separate beaker, prepare a solution of sodium hydroxide or potassium hydroxide in

distilled water.

Slowly add the hydroxide solution to the copper(II) sulfate solution while stirring

continuously. A light blue precipitate of copper(II) hydroxide will form.[5][7]

Washing and Isolation of the Precipitate:

Allow the precipitate to settle.

Decant the supernatant liquid, which contains the soluble sulfate byproduct.

Wash the precipitate several times with distilled water to remove any remaining sulfate

ions.[4] This can be done by resuspending the precipitate in distilled water, allowing it to

settle, and decanting the supernatant.

Isolate the washed copper(II) hydroxide precipitate by filtration using a Buchner funnel and

vacuum flask.

Formation of Schweizer's Reagent:
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Transfer the moist copper(II) hydroxide precipitate to a clean beaker.

Working in a fume hood, slowly add concentrated aqueous ammonia to the precipitate

while stirring.[4]

Continue adding ammonia and stirring until the copper(II) hydroxide precipitate completely

dissolves, resulting in a clear, deep blue solution.[1][4] This is Schweizer's reagent.

Storage:

Schweizer's reagent is unstable in open air due to the evaporation of ammonia and

absorption of carbon dioxide, which can cause the precipitation of copper(II) hydroxide.[1]

Store the reagent in a tightly sealed container to prevent decomposition.[1][6] The solution

should be stored under an ammonia atmosphere for long-term stability.

Data Presentation
The following table provides example quantities for the preparation of Schweizer's reagent.

These can be scaled as needed.

Reactant
Molar Mass (

g/mol )

Example

Quantity
Moles (approx.) Notes

Copper(II)

Sulfate

Pentahydrate

(CuSO₄·5H₂O)

249.68 77.6 mg[5] 0.311 mmol
The starting

copper salt.

Potassium

Hydroxide (KOH)
56.11 34.9 mg[5] 0.622 mmol

A 2:1 molar ratio

with

CuSO₄·5H₂O is

required.

Concentrated

Aqueous

Ammonia (NH₃)

17.03

Added until

precipitate

dissolves

In excess
Typically 25-28%

by weight.[1]
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Mandatory Visualization

Step 1: Precipitation of Copper(II) Hydroxide

Step 2: Purification Step 3: Formation of Schweizer's Reagent
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Stirring
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[Cu(NH₃)₄](OH)₂

Click to download full resolution via product page

Caption: Experimental workflow for the preparation of Schweizer's reagent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1238902#preparing-schweizer-s-reagent-from-
tetraamminecopper-ii-sulfate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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